Cas no 716325-02-9 (Ethyl 3-aminopyridazine-4-carboxylate)

• Product Name: Ethyl 3-aminopyridazine-4-carboxylate
• CAS No: 716325-02-9
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD18071011
• CID: 1056391
• PubChem ID: 68940790
• Update Time: 2025-11-02

Ethyl 3-aminopyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminopyridazine-4-carboxylate
• NUSPBHZJUQSYQZ-UHFFFAOYSA-N
• KM1418
• Ethyl3-Aminopyridazine-4-carboxylate
• TRA0100023
• SB20355
• FCH1137635
• SY011639
• AX8212135
• AB0056052
• V7450
• 3-aminopyridazine-4-carboxylic acid ethyl ester
• 3-Amino-pyridazine-4-carboxylic acid ethyl ester
• SCHEMBL4169677
• AKOS022181990
• A866404
• DTXSID70739335
• MFCD18071011
• SCHEMBL24080647
• AS-32043
• FT-0760783
• 716325-02-9
• DB-074456

• MDL： MFCD18071011
• Inchi： 1S/C7H9N3O2/c1-2-12-7(11)5-3-4-9-10-6(5)8/h3-4H,2H2,1H3,(H2,8,10)
• InChI Key： NUSPBHZJUQSYQZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=NC=1N)=O)CC

Computed Properties

• Exact Mass: 167.06900
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1
• XLogP3: 0.3

Experimental Properties

• PSA: 78.10000
• LogP: 0.81670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on Ethyl 3-aminopyridazine-4-carboxylate

Ethyl 3-aminopyridazine-4-carboxylate (CAS No. 716325-02-9): A Versatile Building Block in Pharmaceutical and Chemical Synthesis

Ethyl 3-aminopyridazine-4-carboxylate (CAS No. 716325-02-9) is a highly valuable heterocyclic compound that has gained significant attention in recent years due to its versatile applications in pharmaceutical research and organic synthesis. This pyridazine derivative serves as a crucial building block for the development of various bioactive molecules, making it particularly relevant in today's drug discovery landscape where researchers are actively seeking novel heterocyclic scaffolds for therapeutic applications.

The molecular structure of Ethyl 3-aminopyridazine-4-carboxylate features both amino and ester functional groups attached to the pyridazine ring, creating multiple reactive sites that enable diverse chemical transformations. This characteristic makes it an ideal intermediate for constructing more complex molecular architectures, especially in the synthesis of potential kinase inhibitors and other enzyme-targeting compounds – a hot topic in current medicinal chemistry research addressing diseases like cancer and inflammatory disorders.

Recent trends in pharmaceutical development have shown growing interest in nitrogen-containing heterocycles, with pyridazine derivatives like Ethyl 3-aminopyridazine-4-carboxylate receiving particular attention. The compound's molecular framework appears in several investigational drugs, especially those targeting protein-protein interactions – a cutting-edge approach in modern drug design. Its structural features allow for hydrogen bonding and π-π stacking interactions, crucial for biological activity, which explains why many researchers are searching for information about "pyridazine-based drug candidates" and "aminopyridazine synthesis".

In synthetic chemistry applications, Ethyl 3-aminopyridazine-4-carboxylate serves as a precursor for various fused heterocyclic systems. The compound's reactivity allows for cyclization reactions to form more complex structures like pyridazino[4,5-d]pyrimidines or pyridazino[4,5-b]quinolines, which are scaffolds of interest in material science and medicinal chemistry. This versatility addresses the current market demand for "multifunctional heterocyclic building blocks" that can streamline drug discovery processes.

The compound's physicochemical properties, including its moderate solubility in organic solvents and characteristic melting point, make it suitable for various synthetic protocols. Analytical chemists frequently search for "Ethyl 3-aminopyridazine-4-carboxylate characterization" data, as proper identification and purity assessment are crucial for its applications in high-value chemical synthesis. Advanced techniques like HPLC, NMR, and mass spectrometry are typically employed to ensure the quality of this important intermediate.

From a commercial perspective, Ethyl 3-aminopyridazine-4-carboxylate has seen growing demand in the fine chemicals market, particularly from contract research organizations and pharmaceutical companies engaged in fragment-based drug discovery. The current market trend shows increased interest in small, well-characterized heterocyclic fragments that can serve as starting points for lead optimization – a niche where this compound excels due to its balanced molecular properties and derivatization potential.

Environmental and safety considerations for handling Ethyl 3-aminopyridazine-4-carboxylate follow standard laboratory practices for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when working with this material – information frequently sought by laboratory technicians and process chemists searching for "safe handling of aminopyridazine derivatives".

In the context of green chemistry initiatives, recent research has explored more sustainable routes to pyridazine derivatives like Ethyl 3-aminopyridazine-4-carboxylate. These efforts respond to the pharmaceutical industry's growing emphasis on "green synthetic methodologies" and reduced environmental impact, making this compound relevant to discussions about sustainable chemical production.

The future outlook for Ethyl 3-aminopyridazine-4-carboxylate appears promising, particularly as drug discovery programs continue to explore underexplored heterocyclic spaces. Its structural features position it well for applications in emerging areas like targeted protein degradation and covalent inhibitor design – two of the most searched topics in contemporary medicinal chemistry. As research into pyridazine-containing pharmaceuticals advances, the demand for this versatile building block is likely to increase further.

For researchers and chemists working with Ethyl 3-aminopyridazine-4-carboxylate, proper storage conditions (typically cool, dry environments protected from light) and handling procedures ensure optimal performance in synthetic applications. The compound's stability profile and reactivity make it suitable for diverse transformation sequences, answering the frequent query about "storage and stability of aminopyridazine esters" among laboratory professionals.

In conclusion, Ethyl 3-aminopyridazine-4-carboxylate (CAS No. 716325-02-9) represents an important tool in modern chemical research, bridging the gap between simple heterocycles and complex pharmaceutical ingredients. Its unique combination of reactivity, structural features, and derivatization potential ensures its continued relevance in addressing current challenges in drug discovery and materials science, making it a compound worthy of attention in scientific and industrial circles alike.